Cas no 33577-99-0 (Methyl 2-ethynylbenzoate)

• Product Name: Methyl 2-ethynylbenzoate
• CAS No: 33577-99-0
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD12547057
• CID: 829861
• PubChem ID: 373287
• Update Time: 2025-04-19

Methyl 2-ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-ethynylbenzoate
• 1-ethynyl-2-methoxycarbonylbenzene
• 2-ethynylabenzoic acid methyl ester
• 2-ethynyl-benzoic acid methyl ester
• 2-methoxycarbonylphenylacetylene
• benzoic acid,2-ethynyl-,methyl ester
• LBMDZNOARBBHHG-UHFFFAOYSA
• methyl 2-(1-ethynyl)benzoate
• ortho-methoxycarbonylphenylacetylene
• Methyl o-ethynylbenzoate
• NSC 649436
• o-Methoxycarbonylphenylacetylene

• MDL： MFCD12547057
• Inchi： 1S/C10H8O2/c1-3-8-6-4-5-7-9(8)10(11)12-2/h1,4-7H,2H3
• InChI Key： LBMDZNOARBBHHG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 160.05200

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 80-85 ºC (1 Torr)
• Flash Point: 97.6±20.0 ºC,
• Refractive Index: 1.5550 (589.3 nm 22 ºC)
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.45450

Methyl 2-ethynylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature